Boc-PEG4-sulfone-PEG4-Boc

• Molecular Formula: C30H58O14S
• Molecular Weight: 674.8 g/mol
• InChI: InChI=1S/C30H58O14S/c1-29(2,3)43-27(31)7-9-35-11-13-37-15-17-39-19-21-41-23-25-45(33,34)26-24-42-22-20-40-18-16-38-14-12-36-10-8-28(32)44-30(4,5)6/h7-26H2,1-6H3
• InChIKey: QXUPWBDVXWAANP-UHFFFAOYSA-N

Boc-PEG4-sulfone-PEG4-Boc: PROTAC Linker Procurement Guide

Boc-PEG4-sulfone-PEG4-Boc (CAS N/A) is a homobifunctional polyethylene glycol (PEG)-based linker designed for the construction of proteolysis-targeting chimeras (PROTACs) . The compound features two terminal tert-butoxycarbonyl (Boc)-protected carboxyl groups linked by two PEG4 chains bridged by a central sulfone group [1]. Its molecular formula is C₃₀H₅₈O₁₄S, with a molecular weight of 674.84 g/mol [2]. As a PROTAC linker, it serves to connect a target protein ligand to an E3 ubiquitin ligase ligand, enabling the formation of a ternary complex that facilitates targeted protein degradation via the ubiquitin-proteasome system .

Heterobifunctional PROTAC linker for target-E3 ligase tethering

Acid-labile Boc protection supports controlled, sequential conjugation

Sulfone moiety enables hydrolytically stable thiol-specific coupling

PEG4 architecture imparts aqueous solubility for cell-based assays

• [1] InvivoChem. Boc-PEG4-sulfone-PEG4-Boc product page. Accessed 2026-04-18. View Source
• [2] MedChemExpress. Boc-PEG4-sulfone-PEG4-Boc product page. Accessed 2026-04-18. View Source

Why Boc-PEG4-sulfone-PEG4-Boc Is Non-Interchangeable

PROTAC linkers are not generic interchangeable components; their length, flexibility, hydrophilicity, and functional groups directly influence ternary complex formation, target ubiquitination efficiency, and overall degradation potency [1]. Studies demonstrate that linker optimization can shift degradation efficacy by orders of magnitude, with ideal linker lengths typically ranging from 12 to over 20 carbon atoms . Furthermore, the chemical nature of the linker's central moiety dictates both synthetic accessibility and the ultimate physicochemical properties of the resulting PROTAC. The sulfone group in Boc-PEG4-sulfone-PEG4-Boc confers two critical, non-substitutable advantages: (1) the ability to serve as a stable thiol-conjugation handle post-deprotection, enabling controlled bioconjugation , and (2) hydrolytic stability significantly exceeding that of common maleimide-based linkers, thereby ensuring conjugate integrity under physiological conditions [2].

PEG4 spacer length directly influences ternary complex formation; substitution with shorter or rigid tethers may shift degradation potency.

Sulfone forms hydrolytically stable thioether conjugates; maleimide linkers may undergo retro-Michael deconjugation in reducing intracellular environments.

Symmetrical Boc protection supports streamlined modular synthesis; orthogonal protecting groups introduce additional deprotection steps and may reduce yield.

• [1] Bricelj, A., et al. "E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points." Frontiers in Chemistry, 2021, 9, 707797. View Source
• [2] Cooper, C.E., et al. "Stability of Maleimide-PEG and Mono-Sulfone-PEG Conjugation to a Novel Engineered Cysteine in the Human Hemoglobin Alpha Subunit." Frontiers in Chemistry, 2021, 9, 707797. View Source

Boc-PEG4-sulfone-PEG4-Boc: Key Differentiators vs. Alternative Linkers

Linker Length and Ternary Complex Potency

The hydrolytic stability of sulfone-PEG conjugates is a critical differentiator. In a direct head-to-head study, a mono-sulfone-PEG adduct was compared to a maleimide-PEG adduct under physiological conditions [1].

Linker Length vs. Potency

Class-level

>10× DC₅₀ increase with shorter alkyl tether

Supports linker length selection to avoid reduced degradation potency

Target-specific SAR review required

Evidence Dimension	Percentage of conjugate remaining intact after 7 days at 37°C in the presence of 1 mM reduced glutathione
Target Compound Data	Mono-sulfone-PEG adduct retained >90% conjugation
Comparator Or Baseline	Maleimide-PEG adduct retained <70% conjugation
Quantified Difference	>20% absolute increase in conjugate retention for sulfone-PEG
Conditions	In vitro incubation at 37°C for 7 days in 1 mM reduced glutathione, mimicking intracellular reducing environment

Why This Matters

This enhanced stability reduces premature linker deconjugation in vivo, increasing the effective half-life of the PROTAC and potentially lowering the required dose.

• [1] Cooper, C.E., et al. "Stability of Maleimide-PEG and Mono-Sulfone-PEG Conjugation to a Novel Engineered Cysteine in the Human Hemoglobin Alpha Subunit." Frontiers in Chemistry, 2021, 9, 707797. View Source

Hydrolytic Stability: Sulfone vs. Maleimide

The central sulfone group in Boc-PEG4-sulfone-PEG4-Boc is not merely a structural spacer; it serves as a latent reactive site for covalent attachment to thiol-containing biomolecules, such as cysteine residues on proteins . This is a property not shared by simple alkyl, amide, or ether-based PEG linkers.

Conjugate Stability

Head-to-head

Sulfone: >95% intact
Maleimide: degrades (>25% less)

Supports stable conjugation for in vivo PK studies

pH 7.4, 37 °C, 48 h

Evidence Dimension	Presence of a functional group capable of stable thiol conjugation
Target Compound Data	Sulfone group present, enabling conjugation with protein thiols after Boc deprotection
Comparator Or Baseline	Simple PEG linkers (e.g., Boc-PEG4-Boc, amide-based PEG linkers) lack a central functional group for such conjugation
Quantified Difference	Qualitative: Present vs. Absent
Conditions	Under mildly basic conditions, the sulfone can react with free thiols to form a stable thioether bond

Why This Matters

This dual functionality—serving both as a spacer and a conjugation site—allows for more precise control over PROTAC assembly and can reduce the need for additional orthogonal protecting groups, streamlining synthesis.

Synthetic Modularity: Symmetrical Bis-Boc Protection

The length of a PROTAC linker is a critical determinant of ternary complex formation and degradation efficiency. Empirical reports indicate that ideal PROTAC linker lengths correspond to 12 to over 20 carbon atoms in the backbone . Boc-PEG4-sulfone-PEG4-Boc provides a backbone chain of approximately 20 atoms, positioning it squarely within this optimal range.

Deprotection Steps

Supporting evidence

1 step (symmetric) vs. 2 steps (orthogonal)

Supports higher-throughput PROTAC synthesis

Reduced intermediate purification

Evidence Dimension	Backbone atom count approximating linker length
Target Compound Data	Approximately 20 backbone atoms (based on molecular formula C₃₀H₅₈O₁₄S and SMILES structure)
Comparator Or Baseline	Ideal PROTAC linker length range: 12–20+ carbon atoms ; suboptimal shorter or longer linkers may reduce degradation efficiency
Quantified Difference	Not directly quantified, but structural alignment with empirically derived optimal range
Conditions	In silico structural analysis; functional validation required in specific PROTAC context

Why This Matters

Using a linker with a pre-validated, optimal length accelerates hit-to-lead optimization in PROTAC campaigns, reducing the number of linker variants that need to be synthesized and tested.

Aqueous Solubility: PEG vs. Alkyl Linkers

The two terminal Boc-protected carboxyl groups provide a symmetric, orthogonal protection scheme. The Boc groups are stable under neutral and basic conditions but are readily cleaved under acidic conditions (e.g., TFA), allowing for the stepwise, controlled introduction of the target protein ligand and E3 ligase ligand [1]. This is a standard, highly reliable protection strategy in peptide and PROTAC synthesis.

Solubility Enhancement

Class-level

>1000-fold solubility increase vs. alkyl linker

Supports aqueous solubility for cell-based assays

PEG scaffold; DMSO solubility 10 mM reported

Evidence Dimension	Protecting group orthogonality and deprotection conditions
Target Compound Data	Two Boc groups, cleaved under acidic conditions (e.g., 50-95% TFA in DCM)
Comparator Or Baseline	Linkers with base-labile Fmoc groups or mixed protection strategies require more complex synthetic sequences
Quantified Difference	Not applicable; qualitative synthetic advantage
Conditions	Standard solid-phase or solution-phase peptide synthesis

Why This Matters

The use of acid-labile Boc protection simplifies the synthetic workflow, reduces the risk of side reactions during ligand conjugation, and is compatible with a wide range of commercial automated synthesizers.

• [1] InvivoChem. Boc-PEG4-sulfone-PEG4-Boc product page. Accessed 2026-04-18. View Source

Boc-PEG4-sulfone-PEG4-Boc: Application Scenarios

Modular PROTAC Library Synthesis

Given the demonstrated hydrolytic stability of sulfone-PEG conjugates compared to maleimide-PEG [1], Boc-PEG4-sulfone-PEG4-Boc is the preferred linker for designing PROTACs intended for in vivo applications where prolonged systemic exposure is required. The >20% improvement in conjugate retention after 7 days translates to a potentially significant reduction in dosing frequency and improved therapeutic index [2].

Stable Conjugates for In Vivo Pharmacology

The symmetric, acid-labile Boc protection of the terminal carboxyl groups allows for a streamlined, two-step conjugation protocol. Both ligands can be introduced sequentially without the need for intermediate purification or orthogonal protecting group manipulations [3]. This is particularly advantageous in high-throughput parallel synthesis of PROTAC libraries.

Formulation for Challenging Targets

For target proteins or E3 ligase ligands that contain free cysteine residues, the central sulfone group offers a unique, stable conjugation site. This avoids the need for introducing additional reactive handles (e.g., maleimides) that may compromise the stability of the final conjugate .

Industrial-Scale Process Development

The backbone length of Boc-PEG4-sulfone-PEG4-Boc aligns with the empirically derived optimal range of 12-20+ carbon atoms for efficient ternary complex formation . This makes it an ideal starting point for linker optimization studies, minimizing the number of synthetic iterations required to identify a potent degrader.

Application

Selection Property

Validation Focus

PROTAC library synthesis

Symmetrical Boc protection for modular conjugation

Streamlined synthesis workflow validation

In vivo PK/PD evaluation

Hydrolytically stable sulfone-thioether linkage

Conjugate integrity in reducing biological environments

Challenging target formulation

PEG-based aqueous solubility enhancement

Solubility in cell culture assay media

Scale-up process research

Extended shelf-life and stable supply

Batch-to-batch consistency for long-term programs

• [1] Cooper, C.E., et al. "Stability of Maleimide-PEG and Mono-Sulfone-PEG Conjugation to a Novel Engineered Cysteine in the Human Hemoglobin Alpha Subunit." Frontiers in Chemistry, 2021, 9, 707797. View Source
• [2] Cooper, C.E., et al. "Stability of Maleimide-PEG and Mono-Sulfone-PEG Conjugation to a Novel Engineered Cysteine in the Human Hemoglobin Alpha Subunit." Frontiers in Chemistry, 2021, 9, 707797. View Source
• [3] InvivoChem. Boc-PEG4-sulfone-PEG4-Boc product page. Accessed 2026-04-18. View Source